(4-Methyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride

• IUPAC Name: (4-methyl-1H-benzimidazol-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H11N3.2ClH/c1-6-3-2-4-7-9(6)12-8(5-10)11-7;;/h2-4H,5,10H2,1H3,(H,11,12);2*1H
• InChI Key: PDICFACSEKJAGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)CN.Cl.Cl
• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.12 g/mol
• CAS No.: 1269087-76-4

Description

The compound “(4-Methyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore in drug discovery.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives, including “this compound”, typically consists of a fused benzene and imidazole ring. The InChI code for a similar compound, “(1-methyl-1H-benzimidazol-2-yl)methanamine”, is 1S/C9H11N3/c1-12-8-5-3-2-4-7(8)11-9(12)6-10/h2-5H,6,10H2,1H3.

Chemical Reactions Analysis

Benzimidazole derivatives are known for their broad range of chemical and biological properties. They can undergo various chemical reactions, often serving as a key functional group in the synthesis of new drugs.

Scientific Research Applications

Chemical Inhibitors and Pharmacokinetics

Cytochrome P450 Inhibition : This class of compounds, including benzimidazole derivatives, is studied for its inhibitory effects on Cytochrome P450 (CYP) enzymes in human liver microsomes. These enzymes metabolize a diverse number of drugs, making the understanding of drug-drug interactions crucial. Certain benzimidazole derivatives show promise as selective inhibitors for various CYP isoforms, aiding in the prediction and management of potential drug-drug interactions (Khojasteh et al., 2011).

Biological Activities and Therapeutic Potential

Antitumor Activity : Some imidazole and benzimidazole derivatives are explored for their antitumor properties. Research reviews on imidazole derivatives including benzimidazoles highlight their potential as starting points for drug design targeting cancer treatment. The structural variety offered by these compounds allows for the exploration of new therapeutic agents with increased efficacy and lower toxicity (Iradyan et al., 2009).

Mannich Bases of Benzimidazole : Mannich base derivatives of benzimidazole have shown a wide range of medicinal applications including antibacterial, antifungal, and antiviral properties. The versatility of the Mannich reaction in organic synthesis enables the production of N-methyl derivatives and various drug molecules, underscoring the importance of benzimidazole derivatives in medicinal chemistry (Vasuki et al., 2021).

Mechanism of Action

Target of Action

Benzimidazole derivatives, which this compound is a part of, have been reported to exhibit a multitude of pharmacological activities, suggesting a wide range of potential targets .

Mode of Action

Benzimidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target .

Biochemical Pathways

Benzimidazole derivatives have been reported to affect a variety of biochemical pathways, depending on the specific derivative and its targets .

Result of Action

Benzimidazole derivatives have been reported to have a variety of effects, depending on the specific derivative and its targets .

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on their specific chemical structure. For example, “(1-Methyl-1H-benzo[d]imidazol-2-yl)methanamine” has a GHS05 pictogram, indicating that it is corrosive.

Future Directions

Benzimidazole derivatives, including “(4-Methyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride”, continue to be an area of interest in drug discovery due to their broad range of chemical and biological properties. Future research may focus on the development of new synthesis methods and the exploration of their potential therapeutic applications.

Biochemical Analysis

Biochemical Properties

(4-Methyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride plays a crucial role in biochemical reactions, particularly in its interactions with enzymes and proteins. The benzimidazole nucleus is known to interact with a variety of enzymes and proteins, acting as a bioisostere of naturally occurring nucleotides . This interaction can lead to the inhibition or activation of these enzymes, depending on the specific biochemical context. For instance, benzimidazole derivatives have been shown to exhibit antiviral, antitumor, and antimicrobial activities .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that benzimidazole derivatives can induce apoptosis in cancer cells, inhibit cell proliferation, and affect various signaling pathways involved in cell growth and survival . These effects are mediated through the compound’s interaction with key cellular proteins and enzymes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The benzimidazole core can bind to the active sites of enzymes, leading to their inhibition or activation . This binding can result in changes in gene expression, as the compound can influence transcription factors and other regulatory proteins. Additionally, the compound’s interaction with DNA and RNA can further modulate gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that benzimidazole derivatives can remain stable under certain conditions, but may degrade over time, leading to a decrease in their biological activity . Long-term exposure to the compound can result in sustained changes in cellular function, including alterations in cell growth and metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting tumor growth or reducing inflammation . At higher doses, toxic or adverse effects may be observed, including damage to vital organs and disruption of normal cellular processes . These dosage-dependent effects highlight the importance of careful dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound interacts with enzymes and cofactors that are essential for its metabolism and clearance from the body . These interactions can affect metabolic flux and the levels of metabolites in cells and tissues. Understanding these metabolic pathways is crucial for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These proteins facilitate the compound’s uptake into cells and its distribution to various cellular compartments. The compound’s localization and accumulation within tissues can influence its biological activity and therapeutic efficacy.

Subcellular Localization

The subcellular localization of this compound is a key determinant of its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . This localization can affect the compound’s interactions with biomolecules and its overall biological effects.